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Compound of Interest

Compound Name: IRE1a-IN-1

Cat. No.: B15583621 Get Quote

For Immediate Implementation: This guide provides essential safety and logistical information

for the proper handling and disposal of IRE1a-IN-1, a selective inhibitor of IRE1α. Adherence to

these procedures is critical for ensuring personnel safety, environmental protection, and

regulatory compliance within your laboratory.

Developed for researchers, scientists, and drug development professionals, this document

outlines the necessary steps for managing IRE1a-IN-1 waste, from point of generation to final

disposal. By integrating these practices into your laboratory's standard operating procedures,

you can minimize risks and contribute to a culture of safety.

Key Chemical and Physical Properties of IRE1a-IN-1
A clear understanding of the chemical properties of IRE1a-IN-1 is fundamental to its safe

handling and disposal. The following table summarizes key quantitative data for this compound.
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Property Value

Formal Name

6-chloro-3-[6-fluoro-2-(phenylamino)-1H-

benzimidazol-5-yl]-N-[(1-methyl-4-

piperidinyl)methyl]-imidazo[1,2-b]pyridazin-8-

amine[1]

CAS Number 2328097-41-0[1][2]

Molecular Formula C₂₆H₂₆ClFN₈[1]

Molecular Weight 505.0 g/mol [1]

Formulation A solid[1]

Solubility Slightly soluble in DMSO (0.1-1 mg/ml)[1]

Step-by-Step Disposal Protocol for IRE1a-IN-1
The proper disposal of IRE1a-IN-1, as with other small molecule kinase inhibitors, requires a

systematic approach to waste segregation and containment. The following procedures are

based on general best practices for hazardous chemical waste management in a laboratory

setting. Always consult your institution's Environmental Health and Safety (EHS) department for

specific guidelines and regulations.

Personal Protective Equipment (PPE)
Before handling IRE1a-IN-1 or its waste, ensure you are wearing appropriate PPE:

Eye Protection: Chemical safety goggles.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile gloves).

Body Protection: A laboratory coat.

Waste Segregation at the Point of Generation
Proper segregation is crucial to prevent accidental chemical reactions and to ensure correct

disposal streams.
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Solid Waste:

Contaminated Materials: All items that have come into direct contact with IRE1a-IN-1,

such as pipette tips, tubes, vials, gloves, and bench paper, must be considered

contaminated solid chemical waste.

Collection: Place these materials into a designated, clearly labeled, and leak-proof

hazardous waste container. The container should be lined with a heavy-duty plastic bag.

Unused/Expired Compound: The original container with any unused or expired solid

IRE1a-IN-1 must be treated as hazardous chemical waste. Ensure the container is tightly

sealed.

Liquid Waste:

Contaminated Solutions: All solutions containing IRE1a-IN-1 (e.g., stock solutions in

DMSO, cell culture media, or assay buffers) must be collected as liquid chemical waste.

Collection: Use a designated, leak-proof, and chemically compatible waste container. The

container must be clearly labeled as "Hazardous Waste" and include the full chemical

name "IRE1a-IN-1" and the solvent (e.g., "in DMSO").

Solvent Compatibility: If other solvents are used, be mindful of compatibility. Halogenated

and non-halogenated solvent waste streams should typically be collected in separate

containers.

Waste Container Management and Storage
Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name of the contents.

Storage: Store sealed waste containers in a designated and secure satellite accumulation

area within your laboratory. This area should have secondary containment to capture any

potential leaks and should be away from general laboratory traffic.

Container Integrity: Ensure that waste containers are always closed except when adding

waste.
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Final Disposal
EHS Pickup: Once a waste container is full, or your experiments are complete, arrange for

disposal through your institution's EHS department. Follow their specific procedures for

requesting a waste pickup.

Do Not:

Dispose of IRE1a-IN-1 in the regular trash.

Pour liquid waste containing IRE1a-IN-1 down the drain.

Visualizing the Workflow and Pathway
To further clarify the procedures and the biological context of IRE1a-IN-1, the following

diagrams illustrate the experimental workflow for its use and disposal, and the IRE1α signaling

pathway it inhibits.
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Experimental workflow for IRE1a-IN-1 use and disposal.
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The IRE1α signaling pathway and the inhibitory action of IRE1a-IN-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15583621#ire1a-in-1-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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